Cas no 2172291-06-2 (2-({2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid)
2-({2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid
- 2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid
- 2172291-06-2
- EN300-1534015
-
- Inchi: 1S/C26H30N2O5S/c29-24(30)16-34-13-12-27-25(31)22(17-6-5-7-17)14-28-26(32)33-15-23-20-10-3-1-8-18(20)19-9-2-4-11-21(19)23/h1-4,8-11,17,22-23H,5-7,12-16H2,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: JEZWJRUJHCRQBY-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CCNC(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)=O
Computed Properties
- Exact Mass: 482.18754324g/mol
- Monoisotopic Mass: 482.18754324g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 130Ų
2-({2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1534015-1.0g |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1534015-50mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1534015-100mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 100mg |
$2963.0 | 2023-09-26 | ||
| Enamine | EN300-1534015-250mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 250mg |
$3099.0 | 2023-09-26 | ||
| Enamine | EN300-1534015-500mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 500mg |
$3233.0 | 2023-09-26 | ||
| Enamine | EN300-1534015-1000mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 1000mg |
$3368.0 | 2023-09-26 | ||
| Enamine | EN300-1534015-2500mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 2500mg |
$6602.0 | 2023-09-26 | ||
| Enamine | EN300-1534015-5000mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 5000mg |
$9769.0 | 2023-09-26 | ||
| Enamine | EN300-1534015-10000mg |
2-({2-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]ethyl}sulfanyl)acetic acid |
2172291-06-2 | 10000mg |
$14487.0 | 2023-09-26 |
2-({2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 2-({2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid
Chemical Compound CAS No. 2172291-06-2: 2-{[2-(Cyclobutyl)-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}propanamidoethyl]sulfanyl}acetic Acid
The chemical compound with CAS No. 2172291-06-2, named 2-{[2-(Cyclobutyl)-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}propanamidoethyl]sulfanyl}acetic Acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a sulfanyl (thioether) functional group. The combination of these structural elements makes this compound a unique subject of study in synthetic chemistry, drug discovery, and materials science.
The cyclobutane ring in the molecule contributes to its rigidity and strain energy, which can influence its reactivity and stability. This structural feature is particularly interesting for researchers exploring strained ring systems in organic synthesis. The Fmoc group, on the other hand, is a well-known protecting group in peptide synthesis, indicating that this compound may have applications in the field of biochemistry or as an intermediate in peptide-based drug development.
The sulfanyl (thioether) group adds another layer of complexity to the molecule's structure. Thioethers are known for their ability to participate in various chemical reactions, including nucleophilic substitutions and oxidative processes. This functional group could play a critical role in the compound's reactivity and its potential applications in catalysis or as a building block in organic synthesis.
Recent studies have highlighted the importance of such complex molecules in the development of novel therapeutic agents. For instance, compounds with similar structural motifs have shown promise in targeting specific enzymes or receptors involved in diseases such as cancer or neurodegenerative disorders. The presence of the Fmoc group suggests that this compound could be used as an intermediate in the synthesis of bioactive peptides or proteins.
In terms of synthesis, the preparation of this compound likely involves a multi-step process that combines techniques from organic chemistry, such as coupling reactions, protecting group strategies, and stereocontrol. The use of cyclobutane-containing intermediates would require careful handling to maintain the desired stereochemistry and reactivity.
The application of computational chemistry tools has also been instrumental in understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure, stability, and potential reactivity under different conditions. These studies are crucial for guiding experimental work and optimizing synthetic pathways.
In conclusion, the compound with CAS No. 2172291-06-6 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with diverse functional groups. Its unique structure and potential applications make it a valuable subject for further research across multiple disciplines.
2172291-06-2 (2-({2-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoethyl}sulfanyl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)